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Compound of Interest

Compound Name: Octanal
CAS No.: 9006-52-4
Cat. No.: B600720
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and analytical methodologies for octanal, an organic
aldehyde compound relevant in various research and development sectors, including flavor,
fragrance, and pharmaceutical synthesis.

Core Properties of Octanal

Octanal, also known as caprylic aldehyde, is a colorless liquid with a characteristic fruity-citrus
odor. It is found naturally in citrus oils and is used as a component in perfumes and flavorings.

[1]

Quantitative Data Summary

The fundamental physicochemical properties of octanal are summarized below. This data is
essential for experimental design, formulation, and analytical method development.
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Property Value Reference
CAS Registry Number 124-13-0 [21[31[41[5]
Molecular Formula CsH160

Molecular Weight 128.21 g/mol

Alternate Value (MW) 128.2120 g/mol

Analytical Workflow: Purity Assessment of Octanal
by GC-MS

To ensure the quality and purity of octanal for research and development, a robust analytical
method is required. Gas Chromatography-Mass Spectrometry (GC-MS) is a standard and
effective technique for separating and identifying volatile compounds like octanal from a
sample matrix.

Experimental Workflow Diagram

The diagram below illustrates the logical flow of the experimental protocol for determining the
purity of an octanal sample.
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GC-MS workflow for octanal purity analysis.
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Detailed Experimental Protocol

Objective: To quantify the purity of a given octanal sample and identify any volatile impurities
using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Materials and Reagents:

e Octanal sample (for analysis)

e High-purity octanal reference standard (>99.5%)
o GC-grade hexane (or other suitable solvent)

e 2 mL autosampler vials with septa caps

» Micropipettes

2. Instrumentation:

o Gas Chromatograph (GC) equipped with a split/splitless injector and a suitable capillary
column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 pm).

o Mass Spectrometer (MS) detector capable of electron ionization (El).
o Data acquisition and processing software.
3. Standard and Sample Preparation:

o Reference Standard Preparation: Accurately prepare a stock solution of the octanal
reference standard in hexane at a concentration of 1000 pg/mL.

o Sample Preparation: Dilute the octanal sample to be tested in hexane to a final
concentration of approximately 1000 pg/mL. This ensures the response is within the linear
range of the detector.

» Solvent Blank: Prepare a vial containing only hexane to check for solvent impurities and
system contamination.

4. GC-MS Method Parameters:
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Injector:

o Injection Volume: 1 puL

o Injector Temperature: 250 °C

o Split Ratio: 50:1

Oven Temperature Program:

o Initial Temperature: 60 °C, hold for 2 minutes

o Ramp Rate: 10 °C/min to 280 °C

o Final Hold: Hold at 280 °C for 5 minutes

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer:

o lonization Mode: Electron lonization (El) at 70 eV

o Mass Range: m/z 40-400

o Source Temperature: 230 °C

o Quadrupole Temperature: 150 °C

o Scan Mode: Full Scan

. Data Analysis and Purity Calculation:

Inject the solvent blank, followed by the reference standard, and then the prepared sample.

Acquire the data for each run.

For the sample run, integrate the peak area of all detected compounds in the total ion
chromatogram (TIC).
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« |dentify the main peak as octanal by comparing its retention time and mass spectrum with
the reference standard.

o Calculate the purity of the octanal sample using the area percent method:
Purity (%) = (Area of Octanal Peak / Total Area of All Peaks) x 100

« Identify any significant impurity peaks by comparing their mass spectra against a spectral
library (e.g., NIST).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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